Cas no 496-00-4 (Benzenecarboximidamide,4,4'-[1,3-propanediylbis(oxy)]bis[3-bromo-)

• Product Name: Benzenecarboximidamide,4,4'-[1,3-propanediylbis(oxy)]bis[3-bromo-
• CAS No: 496-00-4
• MF: C₁₇H₁₈Br₂N₄O₂
• MW: 470.158421993256
• CID: 331334
• PubChem ID: 11974
• Update Time: 2025-04-19

Benzenecarboximidamide,4,4'-[1,3-propanediylbis(oxy)]bis[3-bromo- Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide,4,4'-[1,3-propanediylbis(oxy)]bis[3-bromo-
• Dibrompropamidine
• DIBROMPROPAMIDINE FOR SYSTEM SUITABILITY, EP STANDARD
• 1.3-Bis-(2-brom-4-carbamimidoyl-phenoxy)-propan
• 3,3'-Dibrom-4,4'-propandiyldioxy-bis-benzamidin
• 3,3'-dibromo-4,4'-propanediyldioxy-bis-benzamidine
• 4,4'-(Trimethylenebisoxy)bis(3-bromobenzamidine)
• 4,4'-(Trimethylenedioxy)bis(3-bromobenzamidine)
• 4,4'-[1,3-Propanediylbisoxy]bis(3-bromobenzamidine)
• dibromopropamidine
• DIBROMPROPAMIDINE [WHO-DD]
• dibrompropamidin
• 496-00-4
• NCGC00189076-01
• DTXSID90197918
• D07204
• NS00013566
• Dibrompropamidine [INN:BAN]
• BDBM50098554
• CHEMBL30044
• Benzenecarboximidamide, 4,4'-[1,3-propanediylbis(oxy)]bis[3-bromo-
• DIBROMOPROPAMIDINE [MI]
• Dibromopropamidina
• Dibromopropamidina [INN-Spanish]
• 3-bromo-4-[3-(2-bromo-4-carbamimidoylphenoxy)propoxy]benzene-1-carboximidamide
• 4-(3-{4-[amino(imino)methyl]-2-bromophenoxy}propoxy)-3-bromobenzenecarboximidamide
• UNII-269M3QL74S
• SCHEMBL292947
• GMJFVGRUYJHMCO-UHFFFAOYSA-N
• Dibrompropamidine (INN)
• DB13548
• CHEBI:135760
• Q5272294
• Dibrompropamidinum
• Dibrompropamidinum [INN-Latin]
• Dibrompropamidine [INN]
• 269M3QL74S
• 3-bromo-4-[3-(2-bromo-4-carbamimidoylphenoxy)propoxy]benzenecarboximidamide
• Golden eye
• D08AC01
• Dibrompropamidinum (INN-Latin)
• Dibromopropamidina (INN-Spanish)
• DTXCID50120409
• 3-bromo-4-(3-(2-bromo-4-carbamimidoylphenoxy)propoxy)benzene-1-carboximidamide
• 4,4'(Trimethylenedioxy)bis(3bromobenzamidine)
• dibropropamidine isethionate
• dibrompropamidina
• 1,3-di(4-amidino-2-bromophenoxy)propane di-2-hydroxyethanesulfonate
• S01AX14

• Inchi： 1S/C17H18Br2N4O2/c18-12-8-10(16(20)21)2-4-14(12)24-6-1-7-25-15-5-3-11(17(22)23)9-13(15)19/h2-5,8-9H,1,6-7H2,(H3,20,21)(H3,22,23)
• InChI Key： GMJFVGRUYJHMCO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=N)N)C=CC=1OCCCOC1C=CC(C(=N)N)=CC=1Br

Computed Properties

• Exact Mass: 467.98000
• Monoisotopic Mass: 467.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.71
• Boiling Point: 570.9°Cat760mmHg
• Flash Point: 299.1°C
• Refractive Index: 1.66
• PSA: 118.20000
• LogP: 5.22770